Cas no 12692-94-3 (8-MOP)

8-MOP structure

Product Name:8-MOP

CAS No:12692-94-3

Molecular Formula:C₁₂H₈O₄

Molecular Weight:216.19

CID:5306370

PubChem ID:4114

8-MOP Properties

Names and Identifiers

- InChIKey： QXKHYNVANLEOEG-UHFFFAOYSA-N
- Inchi： 1S/C12H8O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-6H,1H3
- SMILES： C1=COC2=C(C3=C(C=C12)C=CC(=O)O3)OC

Computed Properties

Exact Mass: 216.04225873g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 216.04225873g/mol
Heavy Atom Count: 16
Complexity: 325
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 48.7Å²

Experimental Properties

LogP: log Kow = 1.93

8-MOP Related Literature

1. Effective topical treatments using innovative NNO-tridentate vanadium(iv) complexes-mediated photodynamic therapy in a psoriasis-like mouse model

Rong-Kai Lin,Parthiban Venkatesan,Chao-Hsuan Yeh,Ching-Ming Chien,Te-Shan Lin,Chi-Chen Lin,Chu-Chieh Lin,Ping-Shan Lai J. Mater. Chem. B 2022 10 4759
2. Excited singlet state and photoionization of 8-methoxypsoralen. Picosecond transient absorption study

Gagik G. Gurzadyan Photochem. Photobiol. Sci. 2002 1 757
3. Colorimetric anticancer drug detection by gold nanoparticle-based DNA interstrand cross-linking

Xiaoji Xie,Renren Deng,Feng Liu,Wei Xu,Sam Fong Yau Li,Xiaogang Liu Anal. Methods 2013 5 1116
4. Antiproliferative activity of 8-methoxypsoralen on DU145 prostate cancer cells under UVA and blue light

Giulio Sturaro,Giulia Cigolini,Luca Menilli,Fabio Cola,Rosa Di Liddo,Alessia Tasso,Maria Teresa Conconi,Giorgia Miolo Photochem. Photobiol. Sci. 2017 16 1182
5. Antiproliferative activity of 8-methoxypsoralen on DU145 prostate cancer cells under UVA and blue light

Giulio Sturaro,Giulia Cigolini,Luca Menilli,Fabio Cola,Rosa Di Liddo,Alessia Tasso,Maria Teresa Conconi,Giorgia Miolo Photochem. Photobiol. Sci. 2017 16 1182
6. Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts

Shuo Liu,Yinsheng Wang Chem. Soc. Rev. 2015 44 7829
7. Photopheresis (extracorporeal photochemotherapy)

Franz Trautinger,Ulrike Just,Robert Knobler Photochem. Photobiol. Sci. 2013 12 22
8. Matrix-dependent absorption of 8-methoxypsoralen in extracorporeal photopheresis

Viola H?hnel,Isabell Weber,Simon Tuemmler,Bernhard Graf,Michael Gruber,Ralph Burkhardt,Norbert Ahrens Photochem. Photobiol. Sci. 2020 19 1099
9. A method for the quantification of 8-methoxypsoralen by mass spectrometry for offline extracorporeal photopheresis

Viola H?hnel,Frauke Dormann,Athanasios Nitsopoulos,Albrecht Friedle,Norbert Ahrens Photochem. Photobiol. Sci. 2017 16 193
10. In silico genotoxicity of coumarins: application of the Phenol-Explorer food database to functional food science

E. Guardado Yordi,M. J. Matos,A. Pérez Martínez,A. C. Tornes,L. Santana,E. Molina,E. Uriarte Food Funct. 2017 8 2958

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